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Introduction
Spidoxamat is a novel insecticide belonging to the ketoenol class of chemistry, developed by

Bayer CropScience.[1] It is classified as an IRAC Group 23 insecticide, acting as an inhibitor of

acetyl-CoA carboxylase (ACCase).[2][3] This mode of action disrupts lipid biosynthesis in target

pests, leading to growth inhibition and mortality.[3] Spidoxamat has demonstrated high efficacy

against a range of piercing-sucking insect pests, including aphids and whiteflies, as well as

mites and certain nematodes.[2] A key advantage of Spidoxamat is its high plant mobility and

suitability for both foliar and soil applications, offering flexibility in pest management strategies.

[1] Furthermore, it has shown a high margin of safety for many beneficial insects, making it a

valuable tool for Integrated Pest Management (IPM) programs.[2][4]

These application notes provide a comprehensive overview of Spidoxamat formulations, their

field performance, and detailed protocols for experimental evaluation.

Spidoxamat Formulations
Several formulations of Spidoxamat have been developed to optimize its delivery and efficacy

for different crops, pests, and application methods. The composition of these formulations is

critical for their stability, bioavailability, and ultimately, their performance in the field.
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Formulation Type
Active Ingredient(s) &
Concentration

Potential Inert Ingredients

Oil Dispersion (OD)
Spidoxamat 36 g/L +

Abamectin 18 g/L

Vegetable oil or methylated

seed oils, non-aqueous

dispersants (e.g., polymeric

dispersants), emulsifiers,

rheology modifiers (e.g., fine

silica).

Soluble Granule (SG) Spidoxamat 75%

Dispersants, wetting agents,

anti-foaming agents, carriers

(e.g., soluble salts or sugars).

Water Dispersible Granule

(WG)

Flupyradifurone 150 g/kg +

Spidoxamat 72 g/kg

Dispersants (e.g.,

lignosulphonates, polyacrylic

acid salts), wetting agents,

binders, anti-foaming agents.

[5]

Field Performance Data
The following tables summarize available data on the field performance of Spidoxamat
formulations against key pests on various crops. It is important to note that optimal application

rates and efficacy can vary depending on environmental conditions, pest pressure, and local

regulations.

Table 1: Efficacy of Spidoxamat Formulations on Hops
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Target
Pests

Formulation
Application
Rate

Application
Method

Efficacy Reference

Hop Aphids,

Two-Spotted

Spider Mite,

Leafhoppers

Spidoxamat

SG 75

0.156 lb

ai/acre

Foliar Spray

(>80 GPA)

High efficacy

demonstrated

.

[4]

Hop Aphids,

Two-Spotted

Spider Mite,

Leafhoppers

Flupyradifuro

ne +

Spidoxamat

WG

538 g/a of

product

(0.178 lb ai/a

Flupyradifuro

ne + 0.086 lb

ai/a

Spidoxamat)

Foliar Spray

(>80 GPA)

with adjuvant

High efficacy

demonstrated

.

[4]

Table 2: Efficacy of Spidoxamat and Other Insecticides on Cotton Pests

Target Pest Insecticide
Application
Rate (g a.i. ha-
1)

Mean Pest
Population
Reduction (%)

Reference

Whitefly (Bemisia

tabaci)

Flonicamid 50%

WG
75 81.99 [6][7]

Whitefly (Bemisia

tabaci)

Dinotefuran 20%

SG
25 79.86 [6][7]

Whitefly (Bemisia

tabaci)

Clothianidin 50%

WDG
25 78.17 [6][7]

Note: While specific field data for Spidoxamat on cotton whitefly was not available in the

reviewed literature, the data for other insecticides provides a benchmark for efficacy.

Spidoxamat is expected to show high efficacy against sucking pests like whiteflies.[1]

Table 3: Efficacy of Insecticides on Soybean Aphids
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Insecticide
Application
Rate

Mean
Aphids/Plant
(3 weeks post-
treatment)

Yield (bu/acre) Reference

Warrior (lambda-

cyhalothrin)
3.2 oz/acre 0 55.4 [8]

Asana XL

(esfenvalerate)
6.4 oz/acre 3 55.2 [8]

Lorsban 4E

(chlorpyrifos)
1.0 pt/acre 13 52.8 [8]

Untreated Check - >325 48.2 [8]

Note: This data provides context for insecticide efficacy on soybean aphids. Spidoxamat, with

its effectiveness against aphids, is anticipated to perform well in similar trials.[1]

Experimental Protocols
Detailed and standardized protocols are essential for the accurate evaluation of insecticide

formulations. The following sections provide step-by-step methodologies for key experiments.

Bio-efficacy Evaluation Protocol (Field Trial)
This protocol is adapted from standard guidelines for insecticide efficacy testing.[9][10]

Objective: To determine the efficacy of different Spidoxamat formulations in controlling a target

pest population on a specific crop under field conditions.

Materials:

Spidoxamat formulations to be tested

Reference insecticide with known efficacy

Untreated control
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Randomized block design experimental plot

Calibrated spray equipment (e.g., backpack sprayer or tractor-mounted sprayer)

Personal Protective Equipment (PPE)

Data collection tools (e.g., datasheets, hand lens, counters)

Procedure:

Experimental Design:

Establish a randomized block design with a minimum of three replicates for each

treatment (test formulations, reference product, and untreated control).[10]

Ensure that plot sizes are adequate to minimize edge effects and allow for representative

sampling.

Pre-treatment Assessment:

One day before application, conduct a pre-treatment count of the target pest population in

each plot to establish a baseline.

Application:

Calibrate spray equipment to ensure accurate and uniform application of the specified

dosage.

Apply the treatments according to the recommended rates and water volumes for the

specific crop and pest.

Record environmental conditions (temperature, humidity, wind speed) during application.

Post-treatment Assessment:

Conduct pest population counts at specified intervals after application (e.g., 3, 7, and 14

days after treatment).
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Record data on the number of live pests per sampling unit (e.g., per leaf, per plant).

Data Analysis:

Calculate the percentage of pest mortality or population reduction for each treatment

compared to the untreated control using Abbott's formula where applicable.

Perform statistical analysis (e.g., ANOVA) to determine significant differences between

treatments.

Yield Assessment:

At the end of the growing season, harvest the crop from each plot and measure the yield.

Analyze yield data to assess the impact of the treatments on crop production.

Phytotoxicity Assessment Protocol
This protocol is based on the principles outlined in EPPO standards for phytotoxicity

assessment.

Objective: To evaluate the potential for Spidoxamat formulations to cause injury to the target

crop.

Materials:

Spidoxamat formulations

Untreated control

Experimental plots with healthy, uniform crop plants

Calibrated spray equipment

Phytotoxicity rating scale (e.g., 0-10 or 0-100% scale)

Procedure:

Experimental Setup:
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Establish plots with the target crop, ensuring uniform growth and absence of pest or

disease pressure.

Include an untreated control for comparison.

Application:

Apply the Spidoxamat formulations at the recommended rate (1x) and at a higher rate

(e.g., 2x) to simulate potential over-application.

Assessment:

Visually assess the plants for any signs of phytotoxicity at regular intervals (e.g., 3, 7, and

14 days after application).

Symptoms to look for include:

Chlorosis (yellowing)

Necrosis (tissue death)

Stunting

Deformation of leaves or fruits

Discoloration

Rating:

Use a standardized rating scale to quantify the severity of any observed symptoms.

Data Analysis:

Analyze the phytotoxicity ratings to determine if there are any significant adverse effects of

the formulations on the crop.

Tank-Mix Compatibility Protocol (Jar Test)
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This protocol provides a standardized "jar test" to assess the physical compatibility of

Spidoxamat formulations with other tank-mix partners.[11][12][13][14][15]

Objective: To determine the physical compatibility of Spidoxamat formulations when mixed

with other pesticides or adjuvants in a spray tank.

Materials:

Spidoxamat formulation

Tank-mix partners (other pesticides, fertilizers, adjuvants)

Clear glass jars (quart or liter size) with lids[13]

Pipettes or measuring cylinders for accurate measurement

Water from the same source used for spraying

Personal Protective Equipment (PPE)

Procedure:

Preparation:

Fill a clear glass jar with water to about half full. Use the same water source that will be

used for the actual spray application.[11][12]

Mixing Order (WALES method):

Add the tank-mix partners to the jar in the following order, ensuring to agitate the solution

after each addition:

W - Wettable powders and Water-dispersible granules

A - Agitate thoroughly

L - Liquid flowables and Suspension concentrates

E - Emulsifiable concentrates
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S - Solutions and Soluble powders

Observation:

After adding all components, securely cap the jar and shake it vigorously for 15-30

seconds.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

[11][12]

Formation of precipitates or solids

Layering or separation

Gelling or clumping

Excessive foaming

Heat generation

Evaluation:

If any of the above signs are observed, the mixture is physically incompatible and should

not be tank-mixed.

If the mixture remains uniform, it is likely to be compatible. However, it is always

recommended to conduct a small-scale field test to check for any potential biological

incompatibility or phytotoxicity.[12]

Signaling Pathways and Experimental Workflows
Visualizing the mode of action and experimental processes is crucial for a comprehensive

understanding. The following diagrams were created using the DOT language.

Caption: Mode of action of Spidoxamat via inhibition of Acetyl-CoA Carboxylase (ACCase).

Caption: Experimental workflow for evaluating Spidoxamat field performance.

Caption: Logical relationship for optimizing Spidoxamat field performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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